N-(4-methoxybenzyl)-2-oxo-2-(4-tosyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)acetamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-2-[4-(4-methylphenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-2-oxoacetamide
• InChI: InChI=1S/C24H29N3O6S/c1-18-3-9-21(10-4-18)34(30,31)27-15-16-33-24(27)11-13-26(14-12-24)23(29)22(28)25-17-19-5-7-20(32-2)8-6-19/h3-10H,11-17H2,1-2H3,(H,25,28)
• InChI Key: OYWGIJGITPPKEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCOC23CCN(CC3)C(=O)C(=O)NCC4=CC=C(C=C4)OC
• Molecular Formula: C24H29N3O6S
• Molecular Weight: 487.6 g/mol

Description

The synthesis and investigation of complex organic compounds, including those with diazaspiro[4.5]decane structures and substituted acetamides, are of significant interest in medicinal chemistry due to their potential biological activities and applications in drug development. These compounds often possess unique physical, chemical, and biological properties, making them valuable in various pharmaceutical and chemical research areas.

Synthesis Analysis

The synthesis of related compounds often involves multistep organic synthesis routes, including the formation of spirocyclic structures, which are crucial for the compound's biological activity. For instance, the synthesis of 1-oxa-3,8-diazaspiro[4.5]decan-2-ones as potential antihypertensive agents demonstrates the complexity and specificity required in synthesizing spirocyclic compounds (J. Caroon et al., 1981). Furthermore, the use of potassium salts of p-methoxybenzyl N-acetylcarbamate showcases a versatile approach for introducing acetamide functionalities into complex molecules (Takeo Sakai et al., 2022).

Scientific Research Applications

Synthesis and Inotropic Evaluation

N-(4-methoxybenzyl)-2-oxo-2-(4-tosyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)acetamide is involved in the synthesis and evaluation of compounds for their positive inotropic activities. A series of compounds, including this chemical, were synthesized and their inotropic effects were assessed by measuring the stroke volume on isolated rabbit-heart preparations. Certain compounds demonstrated favorable activity, indicating the potential of these synthesized compounds in the development of positive inotropic agents (Li et al., 2008).

Mechanism of Action

Target of Action

The compound, also known as N-[(4-methoxyphenyl)methyl]-2-[4-(4-methylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-2-oxoacetamide, is a multi-target directed ligand (MTDL). It is designed to have affinity with β-secretase (BACE), Glycogen Synthase Kinase 3β (GSK3β), and acetylcholinesterase . These targets are considered promising in the development of disease-modifying therapies against Alzheimer’s Disease (AD) .

Mode of Action

The compound interacts with its targets, leading to several changes. It prevents amyloid beta (Aβ) formation through the downregulation of Amyloid Protein Precursor (APP) and BACE levels in APPswe-expressing cells . Furthermore, in N2a cells overexpressing human tau, the compound reduces the levels of phosphorylated forms of tau via the modulation of the GSK3β pathway .

Biochemical Pathways

The compound affects the biochemical pathways related to Alzheimer’s Disease. It influences the pathway of amyloid beta (Aβ) formation and tau phosphorylation . The downregulation of APP and BACE levels leads to a decrease in Aβ formation . The modulation of the GSK3β pathway results in reduced levels of phosphorylated tau .

Result of Action

The compound’s action results in molecular and cellular effects that could potentially be beneficial in the treatment of Alzheimer’s Disease. It prevents Aβ formation and reduces tau phosphorylation, two key features of Alzheimer’s Disease pathophysiology .